Cas no 1643564-78-6 (3-Bromo-5-methylthiophene-d5)

• Product Name: 3-Bromo-5-methylthiophene-d5
• CAS No: 1643564-78-6
• MF: C₅H₅BrS
• MW: 182.093007802963
• CID: 6810485
• PubChem ID: 133553791
• Update Time: 2025-03-06

3-Bromo-5-methylthiophene-d5 Chemical and Physical Properties

Names and Identifiers

• 1643564-78-6
• 3-Bromo-5-methylthiophene-d5
• CS-19694

• Inchi： 1S/C5H5BrS/c1-4-2-5(6)3-7-4/h2-3H,1H3/i1D3,2D,3D
• InChI Key： ABMUSXPGSSMPLK-RHIBPKLGSA-N
• SMILES： BrC1=C([2H])SC(C([2H])([2H])[2H])=C1[2H]

Computed Properties

• Exact Mass: 180.96092Da
• Monoisotopic Mass: 180.96092Da
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 65.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 28.2Ų